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Compound of Interest

Compound Name: AJS1669 free acid

Cat. No.: B10830295 Get Quote

Technical Support Center: AJS1669
Welcome to the technical support center for AJS1669. This resource is designed to assist

researchers, scientists, and drug development professionals in effectively utilizing AJS1669 in

their preclinical studies. Here you will find troubleshooting guides and frequently asked

questions (FAQs) to address common challenges encountered during experimentation, with a

focus on dosage adjustments for different mouse strains.

Frequently Asked Questions (FAQs)
Q1: What is AJS1669 and what is its mechanism of action?

A1: AJS1669 is a novel, potent, and orally available small-molecule activator of muscle

glycogen synthase (GYS1).[1][2][3] GYS1 is a key enzyme responsible for synthesizing

glycogen, the primary storage form of glucose in muscle and liver.[1][2][3] AJS1669

allosterically activates GYS1, leading to enhanced glycogen synthesis and metabolism.[1][4]

This action is further potentiated in the presence of glucose-6-phosphate (G6P).[1][2][3] By

activating GYS1, AJS1669 promotes glucose uptake in skeletal muscle, improves glucose

tolerance, and has been shown to reduce body fat mass in diabetic mouse models.[1][2][3][5]

[6]

Q2: What is the known signaling pathway for AJS1669?
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A2: AJS1669 directly targets and activates glycogen synthase 1 (GYS1). This enhances the

conversion of UDP-glucose to glycogen, effectively increasing glycogen stores in the muscle.

This activation is additive with the effect of glucose-6-phosphate (G6P), a natural allosteric

activator of GYS1. The increased glycogen metabolism in skeletal muscle contributes to

improved glucose homeostasis.

AJS1669 directly activates GYS1, promoting glycogen synthesis.
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Caption: Workflow for determining the optimal dose of AJS1669.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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